Cas no 913829-88-6 (Oxazole,2-[(1S)-7'-(diphenylphosphino)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)-)

Oxazole,2-[(1S)-7'-(diphenylphosphino)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)- structure
913829-88-6 structure
Product Name:Oxazole,2-[(1S)-7'-(diphenylphosphino)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)-
CAS No:913829-88-6
MF:C39H34NOP
MW:563.667130947113
MDL:MFCD20926272
CID:796614
Update Time:2024-10-26

Oxazole,2-[(1S)-7'-(diphenylphosphino)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)- Chemical and Physical Properties

Names and Identifiers

    • Oxazole,2-[(1S)-7'-(diphenylphosphino)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)-
    • [(3S)-4-[(4S)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]-3,3'-spirobi[1,2-dihydroindene]-4'-yl]-diphenylphosphane
    • (4S)-2-[(1S)-7'-(Diphenylphosphino)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)oxazole
    • (4S)-2-[(1S)-7′-(Diphenylphosphino)-2,2′,3,3′-tetrahydro-1,1′-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)oxazole (ACI)
    • MDL: MFCD20926272
    • Inchi: 1S/C39H34NOP/c1-4-12-28(13-5-1)26-31-27-41-38(40-31)34-20-10-14-29-22-24-39(36(29)34)25-23-30-15-11-21-35(37(30)39)42(32-16-6-2-7-17-32)33-18-8-3-9-19-33/h1-21,31H,22-27H2/t31-,39-/m0/s1
    • InChI Key: WDIPXXMCRPGMIB-XSEQESSCSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=C2C=1[C@@]1(CCC3=C1C(C1OC[C@H](CC4C=CC=CC=4)N=1)=CC=C3)CC2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 6

Experimental Properties

  • Melting Point: 164-166°C
  • Sensitiveness: moisture sensitive
  • Specific Rotation: -227.0° (c 0.5, CH2Cl2)

Oxazole,2-[(1S)-7'-(diphenylphosphino)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)- Pricemore >>

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Oxazole,2-[(1S)-7'-(diphenylphosphino)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine ,  Methanesulfonyl chloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  30 min, 0 °C; 0 °C → rt
Reference
Well-Defined Chiral Spiro Iridium/Phosphine-Oxazoline Cationic Complexes for Highly Enantioselective Hydrogenation of Imines at Ambient Pressure
Zhu, Shou-Fei; et al, Journal of the American Chemical Society, 2006, 128(39), 12886-12891

Production Method 2

Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide ,  1-Hydroxybenzotriazole Solvents: Tetrahydrofuran ;  rt
2.1 Reagents: Triethylamine ,  Methanesulfonyl chloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  30 min, 0 °C; 0 °C → rt
Reference
Well-Defined Chiral Spiro Iridium/Phosphine-Oxazoline Cationic Complexes for Highly Enantioselective Hydrogenation of Imines at Ambient Pressure
Zhu, Shou-Fei; et al, Journal of the American Chemical Society, 2006, 128(39), 12886-12891

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ;  100 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, rt
2.1 Reagents: Dicyclohexylcarbodiimide ,  1-Hydroxybenzotriazole Solvents: Tetrahydrofuran ;  rt
3.1 Reagents: Triethylamine ,  Methanesulfonyl chloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  30 min, 0 °C; 0 °C → rt
Reference
Well-Defined Chiral Spiro Iridium/Phosphine-Oxazoline Cationic Complexes for Highly Enantioselective Hydrogenation of Imines at Ambient Pressure
Zhu, Shou-Fei; et al, Journal of the American Chemical Society, 2006, 128(39), 12886-12891

Production Method 4

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Palladium diacetate ,  1,3-Bis(diphenylphosphino)propane Solvents: Methanol ,  Dimethyl sulfoxide ;  70 °C
2.1 Reagents: Potassium hydroxide Solvents: Methanol ;  100 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, rt
3.1 Reagents: Dicyclohexylcarbodiimide ,  1-Hydroxybenzotriazole Solvents: Tetrahydrofuran ;  rt
4.1 Reagents: Triethylamine ,  Methanesulfonyl chloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  30 min, 0 °C; 0 °C → rt
Reference
Well-Defined Chiral Spiro Iridium/Phosphine-Oxazoline Cationic Complexes for Highly Enantioselective Hydrogenation of Imines at Ambient Pressure
Zhu, Shou-Fei; et al, Journal of the American Chemical Society, 2006, 128(39), 12886-12891

Oxazole,2-[(1S)-7'-(diphenylphosphino)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)- Raw materials

Oxazole,2-[(1S)-7'-(diphenylphosphino)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)- Preparation Products

Oxazole,2-[(1S)-7'-(diphenylphosphino)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-inden]-7-yl]-4,5-dihydro-4-(phenylmethyl)-,(4S)- Related Literature

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